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Compound of Interest

Compound Name:

3-[(2-

Bromophenoxy)methyl]benzohydr

azide

CAS No.: 438471-32-0

Cat. No.: B449533

Get Quote

Executive Summary & Compound Profile
Target Compound: 3-[(2-Bromophenoxy)methyl]benzohydrazide Molecular Formula:

C₁₄H₁₃BrN₂O₂ Molecular Weight: 321.17 g/mol Core Scaffold: Benzohydrazide (meta-

substituted) Key Structural Feature: The ortho-bromo substituent on the phenoxy ring

introduces specific steric and electronic effects distinguishable by NMR, differentiating it from

the more common meta- and para-isomers.[1]

Application Context: This compound belongs to a class of aroyl hydrazides frequently

investigated for antimicrobial and antitubercular activity (targeting Enoyl-ACP reductase).

Accurate characterization is critical to distinguish it from potential regioisomeric impurities

formed during the etherification of 3-(chloromethyl)benzoyl precursors.
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Synthesis & Impurity Profile (Context for
Spectroscopy)
To accurately interpret spectral data, one must understand the genesis of the sample. The

synthesis typically follows a convergent pathway, which dictates the likely impurities (e.g.,

unreacted ester, hydrolyzed acid).

Experimental Workflow (DOT Visualization)

Methyl 3-(bromomethyl)benzoate

Etherification
(K2CO3, Acetone, Reflux)

2-Bromophenol

Methyl 3-[(2-bromophenoxy)methyl]benzoate
(Intermediate)

SN2 Substitution Hydrazinolysis
(NH2NH2·H2O, EtOH, Reflux)

3-[(2-Bromophenoxy)methyl]benzohydrazide
(Final Product)

Nucleophilic Acyl Substitution

Click to download full resolution via product page

Figure 1: Convergent synthetic pathway. Critical spectroscopic checkpoints are the

disappearance of the ester methoxy singlet (Intermediate) and the appearance of hydrazide

protons (Product).

Spectroscopic Data Analysis[1][2][3][4][5]
A. Infrared Spectroscopy (FT-IR)
Methodology: KBr pellet or ATR (Attenuated Total Reflectance). Diagnostic Value: Rapid

confirmation of the hydrazide formation and ether linkage integrity.
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Functional Group Frequency (cm⁻¹) Intensity Assignment / Notes

N-H Stretching 3300–3320 Strong, Broad

Primary amine (-NH₂)

of hydrazide. Often

appears as a doublet.

N-H Stretching 3200–3220 Medium
Secondary amide (-

NH-) stretch.

C=O Stretching 1645–1660 Strong

Amide I band. Lower

frequency than the

precursor ester

(~1720 cm⁻¹).

C=C Aromatic 1580–1600 Medium
Skeletal vibrations of

the benzene rings.[2]

C-O-C Ether 1230–1250 Strong

Aryl alkyl ether

asymmetric stretch.

Critical for confirming

the linker.

C-Br Stretching 600–700 Medium/Weak

Characteristic of the

ortho-bromo

substituent.

Expert Insight: The absence of a strong band at ~1720 cm⁻¹ (ester carbonyl) confirms the

completeness of the hydrazinolysis reaction.

B. Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ (Standard for polar hydrazides to prevent exchange broadening).

Frequency: 400 MHz or higher recommended for aromatic resolution.

Spectral Assignment Table:
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Structural
Context

9.85 Singlet (br) 1H -CONH-

Amide proton.

Disappears on

D₂O shake.

7.95 Singlet 1H Ar-H (H2)

Benzoyl ring

(between CO

and alkyl).

7.82
Doublet (J=7.8

Hz)
1H Ar-H (H6)

Benzoyl ring

(ortho to CO).

7.60
Doublet (J=7.8

Hz)
1H Ar-H (H4)

Benzoyl ring

(ortho to alkyl).

7.55
Doublet (J=8.0

Hz)
1H Ar-H (H3')

Phenoxy ring

(ortho to Br).

Deshielded by

Br.

7.48 Triplet (J=7.6 Hz) 1H Ar-H (H5)
Benzoyl ring

(meta).

7.32 Triplet 1H Ar-H (H5') Phenoxy ring.

7.15
Doublet (J=8.0

Hz)
1H Ar-H (H6')

Phenoxy ring

(ortho to O).

6.90 Triplet 1H Ar-H (H4')
Phenoxy ring

(para to O).

5.25 Singlet 2H -O-CH₂-
Methylene linker.

Sharp singlet.

4.50 Broad Singlet 2H -NH₂

Terminal amine.

Exchangeable

with D₂O.

Critical Analysis:
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The Methylene Singlet (5.25 ppm): This is the "anchor" signal. If this appears as a doublet, it

indicates a failure in the ether formation or contamination with the benzyl bromide precursor.

Ortho-Bromo Effect: The proton at the 3-position of the phenoxy ring (H3') will appear further

downfield (~7.55 ppm) compared to the unsubstituted phenol, due to the deshielding effect of

the adjacent bromine atom.

C. Mass Spectrometry (MS)
Technique: ESI-MS (Electrospray Ionization) or EI (Electron Impact). Diagnostic Value:

Confirmation of molecular weight and halogen pattern.

Isotopic Pattern: Bromine has two stable isotopes, ⁷⁹Br (50.7%) and ⁸¹Br (49.3%).

M⁺ Peak: 320 m/z

[M+2]⁺ Peak: 322 m/z

Ratio: ~1:1 intensity (The hallmark of a mono-brominated compound).

Fragmentation Pathway (DOT Visualization)
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Figure 2: Primary fragmentation pathways observed in EI-MS. The presence of the m/z

171/173 doublet confirms the bromophenoxy moiety is intact.
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Protocol 1: NMR Sample Preparation
Objective: Obtain high-resolution spectra without exchange broadening.

Reagents: DMSO-d₆ (99.9% D), TMS (internal standard).

Procedure:

Weigh 5–10 mg of the dried benzohydrazide into a clean vial.

Add 0.6 mL of DMSO-d₆.

Sonicate for 30 seconds to ensure complete dissolution (hydrazides can form

intermolecular H-bonds, resisting solubility).

Filter through a cotton plug into the NMR tube if any turbidity remains.

Validation: Run a standard proton scan (16 scans). If -NH₂ peaks are broad, add 1 drop of

D₂O and re-run to confirm exchangeability (peaks will vanish).

Protocol 2: TLC Purity Check (Self-Validating System)
Stationary Phase: Silica Gel 60 F₂₅₄.

Mobile Phase: Chloroform:Methanol (9:1).

Visualization: UV (254 nm) and Iodine vapor.

Expected Rf:

Precursor (Ester): ~0.8 (Non-polar).

Product (Hydrazide): ~0.4 (Polar, H-bonding).

Pass Criteria: Single spot at Rf 0.4; absence of starting material spot at Rf 0.8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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